Cas no 131427-21-9 ((1-Benzyl-1H-indazol-3-yl)methanol)

• Product Name: (1-Benzyl-1H-indazol-3-yl)methanol
• CAS No: 131427-21-9
• MF: C₁₅H₁₄N₂O
• MW: 238.284463405609
• CID: 136559
• PubChem ID: 10657568
• Update Time: 2025-06-11

(1-Benzyl-1H-indazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-Benzyl-1H-indazol-3-yl)methanol
• (1-benzylindazol-3-yl)methanol
• 1-Benzyl-3-hydroxymethyl-1H-indazole
• 1H-Indazole-3-methanol,1-(phenylmethyl)-
• (1-Benzyl-1H-indazol-3-yl)-methanol
• 1-benzyl-3-hydroxymethylindazole
• 1H-Indazole-3-methanol,1-(phenylmethyl)
• FT-0749713
• (1-Benzyl-1H-indazol-3-yl) methanol
• BS-20503
• DTXSID70443142
• 1-benzyl3-hydroxymethyl-indazole
• 1H-Indazole-3-methanol, 1-(phenylmethyl)-
• AKQDXNFPEFHRLS-UHFFFAOYSA-N
• 1-benzyl-3-hydroxymethyl-indazole
• AKOS015911451
• SCHEMBL928055
• SB16311
• 2-METHOXYPHENYLGLYOXALHYDRATE
• NS00001655
• 131427-21-9
• CS-0210684
• EC 603-485-2
• DB-057991

• Inchi： 1S/C15H14N2O/c18-11-14-13-8-4-5-9-15(13)17(16-14)10-12-6-2-1-3-7-12/h1-9,18H,10-11H2
• InChI Key： AKQDXNFPEFHRLS-UHFFFAOYSA-N
• SMILES： OCC1C2C=CC=CC=2N(CC2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 238.11100
• Monoisotopic Mass: 238.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.183
• Boiling Point: 450.624°C at 760 mmHg
• Flash Point: 226.33°C
• Refractive Index: 1.633
• PSA: 38.05000
• LogP: 2.57690

(1-Benzyl-1H-indazol-3-yl)methanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1-Benzyl-1H-indazol-3-yl)methanol

Introduction to (1-Benzyl-1H-indazol-3-yl)methanol (CAS No. 131427-21-9)

(1-Benzyl-1H-indazol-3-yl)methanol (CAS No. 131427-21-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with (1-Benzyl-1H-indazol-3-yl)methanol.

The chemical structure of (1-Benzyl-1H-indazol-3-yl)methanol is composed of an indazole ring system substituted with a benzyl group and a hydroxymethyl group. The indazole moiety is a heterocyclic aromatic compound that consists of a benzene ring fused with a pyrazole ring. The presence of the benzyl group and the hydroxymethyl group imparts specific chemical and biological properties to the molecule, making it a valuable candidate for drug development.

In terms of physical properties, (1-Benzyl-1H-indazol-3-yl)methanol is typically a white crystalline solid with a melting point ranging from 95 to 98°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are crucial for its use in various experimental settings, including in vitro assays and in vivo studies.

The synthesis of (1-Benzyl-1H-indazol-3-yl)methanol can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-bromoindazole with benzyl bromide followed by reduction of the resulting bromomethyl intermediate to form the hydroxymethyl derivative. Another approach involves the coupling of 3-indazolylmethyl alcohol with benzyl chloride using a suitable base such as potassium carbonate. These synthetic strategies have been optimized to improve yield and purity, making them suitable for large-scale production.

Recent research has highlighted the diverse biological activities of (1-Benzyl-1H-indazol-3-yl)methanol. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, it has demonstrated antiproliferative activity against various cancer cell lines, suggesting its potential as an anticancer agent. The mechanism of action appears to involve the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphoinositide 3-kinase (PI3K)/Akt pathway.

In addition to its anti-inflammatory and antiproliferative properties, (1-Benzyl-1H-indazol-3-yl)methanol has also been investigated for its neuroprotective effects. Preclinical studies have shown that it can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These findings suggest that (1-Benzyl-1H-indazol-3-yl)methanol may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of (1-Benzyl-1H-indazol-3-yl)methanol have also been studied to evaluate its suitability as a drug candidate. Research has shown that it has favorable oral bioavailability and good tissue distribution, particularly in brain tissues. However, further studies are needed to optimize its pharmacokinetic profile and minimize potential side effects.

In conclusion, (1-Benzyl-1H-indazol-3-yl)methanol (CAS No. 131427-21-9) is a promising compound with a wide range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover new applications and enhance our understanding of its mechanisms of action, paving the way for potential therapeutic advancements.